Cas no 1286732-58-8 (1-(3-bromobenzoyl)-4-2-(1H-pyrazol-1-yl)ethylpiperazine)

• Product Name: 1-(3-bromobenzoyl)-4-2-(1H-pyrazol-1-yl)ethylpiperazine
• CAS No: 1286732-58-8
• MF: C₁₆H₁₉BrN₄O
• MW: 363.252262353897
• CID: 5948617
• PubChem ID: 52907334
• Update Time: 2025-06-09

1-(3-bromobenzoyl)-4-2-(1H-pyrazol-1-yl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromobenzoyl)-4-2-(1H-pyrazol-1-yl)ethylpiperazine
• (3-bromophenyl)-[4-(2-pyrazol-1-ylethyl)piperazin-1-yl]methanone
• 1-(3-bromobenzoyl)-4-[2-(1H-pyrazol-1-yl)ethyl]piperazine
• (4-(2-(1H-pyrazol-1-yl)ethyl)piperazin-1-yl)(3-bromophenyl)methanone
• AKOS024530316
• 1286732-58-8
• F6057-0099
• VU0530573-1

• Inchi： 1S/C16H19BrN4O/c17-15-4-1-3-14(13-15)16(22)20-10-7-19(8-11-20)9-12-21-6-2-5-18-21/h1-6,13H,7-12H2
• InChI Key： KCZOCEXXJFQLCE-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Br)=C1)(N1CCN(CCN2C=CC=N2)CC1)=O

Computed Properties

• Exact Mass: 362.07422g/mol
• Monoisotopic Mass: 362.07422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-(3-bromobenzoyl)-4-2-(1H-pyrazol-1-yl)ethylpiperazine

Comprehensive Overview of 1-(3-bromobenzoyl)-4-[2-(1H-pyrazol-1-yl)ethyl]piperazine (CAS No. 1286732-58-8)

1-(3-bromobenzoyl)-4-[2-(1H-pyrazol-1-yl)ethyl]piperazine (CAS No. 1286732-58-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name BBPEP, features a unique molecular structure combining a bromobenzoyl moiety with a piperazine ring linked to a pyrazole group. Such structural complexity makes it a valuable intermediate in the synthesis of novel therapeutic agents, particularly in the fields of central nervous system (CNS) drug development and cancer research.

The growing interest in 1-(3-bromobenzoyl)-4-[2-(1H-pyrazol-1-yl)ethyl]piperazine is driven by its potential applications in modulating G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology. Researchers are actively exploring its role in targeting serotonin and dopamine receptors, which are critical for treating conditions like depression, anxiety, and Parkinson's disease. Recent studies also highlight its utility in kinase inhibition, a mechanism pivotal for anticancer drug design.

From a synthetic chemistry perspective, the bromine atom in BBPEP offers a reactive site for further functionalization, enabling the creation of diverse derivatives. This adaptability aligns with the current trend of structure-activity relationship (SAR) studies, where small modifications can significantly alter biological activity. Laboratories focusing on high-throughput screening (HTS) often include this compound in their libraries due to its promising pharmacophore profile.

In the context of drug discovery, CAS No. 1286732-58-8 is frequently discussed alongside keywords like "small molecule inhibitors", "neuropharmacology", and "medicinal chemistry optimization". Its relevance extends to computational chemistry, where molecular docking simulations predict its interactions with biological targets. These aspects make it a recurring subject in PubMed and SciFinder queries, reflecting its interdisciplinary importance.

Quality control of 1-(3-bromobenzoyl)-4-[2-(1H-pyrazol-1-yl)ethyl]piperazine relies on advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Purity standards (>98%) are strictly maintained to ensure reproducibility in research, addressing a common concern among scientists about batch-to-batch variability. Suppliers often provide detailed COA (Certificate of Analysis) documentation, which is crucial for FDA-compliant preclinical studies.

Environmental and safety considerations for this compound follow REACH and OSHA guidelines, with emphasis on proper laboratory handling protocols. While not classified as hazardous under standard conditions, its brominated aromatic component necessitates careful waste disposal—a topic increasingly tied to green chemistry initiatives in pharmaceutical manufacturing.

The commercial availability of CAS 1286732-58-8 through major chemical catalogues (e.g., Sigma-Aldrich, TCI Chemicals) has expanded its accessibility to academic and industrial researchers. Pricing trends indicate steady demand, particularly from contract research organizations (CROs) engaged in fragment-based drug discovery. Patent literature reveals ongoing intellectual property activity around its analogs, signaling sustained commercial potential.

Future directions for BBPEP research may involve nanoparticle drug delivery systems or bioconjugation strategies—areas gaining traction in personalized medicine. Its combination with AI-driven drug design platforms could accelerate the identification of optimized derivatives, addressing current challenges in blood-brain barrier penetration and metabolic stability.